N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-benzyl-4-[2-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C26H23ClN4O2S/c27-23-9-5-4-8-21(23)17-29-24(32)18-34-26-28-14-15-31(26)22-12-10-20(11-13-22)25(33)30-16-19-6-2-1-3-7-19/h1-15H,16-18H2,(H,29,32)(H,30,33)
• InChI Key: AGHQUEFOFPIXQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C26H23ClN4O2S
• Molecular Weight: 491.0 g/mol
• CAS No.: 1359006-51-1

Description

“N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide” is a complex organic compound. It contains several functional groups, including an amide, a thioether, and an imidazole ring. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It includes a benzyl group attached to an imidazole ring, which is in turn attached to a benzamide group via a thioether linkage.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the amide group might undergo hydrolysis under acidic or basic conditions, while the thioether group might be oxidized to a sulfoxide or sulfone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide might increase its solubility in polar solvents, while the aromatic rings might increase its solubility in nonpolar solvents.

Scientific Research Applications

Antiallergy Agents

Research into N-(4-substituted-thiazolyl)oxamic acid derivatives has shown promising results for antiallergy activity, with some compounds outperforming known antiallergy medications in rat models. This suggests that compounds with similar structures, potentially including N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide, could be explored for their antiallergy properties (Hargrave et al., 1983).

Antitumor Activity

Imidazole derivatives have been reviewed for their antitumor activities, indicating that modifications to the imidazole core can yield compounds with significant biological properties against various forms of cancer. This opens up research avenues for this compound in oncology applications (Iradyan et al., 2009).

Cardiac Electrophysiology

The synthesis and evaluation of N-substituted imidazolylbenzamides for cardiac electrophysiological activity highlight the potential for certain imidazole derivatives to act as selective class III agents for arrhythmia treatment. This suggests a possible research direction for the cardiovascular implications of this compound (Morgan et al., 1990).

Corrosion Inhibition

Studies on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic conditions indicate that thiazole and imidazole derivatives can offer protective properties against metal corrosion. This area of research might be relevant for this compound, suggesting applications beyond medicinal chemistry into materials science (Hu et al., 2016).

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.